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Compound of Interest

Compound Name: Propyl 2-methylbutyrate

Cat. No.: B150927 Get Quote

Washingtonville, NY - For researchers, scientists, and drug development professionals working

with Propyl 2-methylbutyrate, a thorough understanding of its handling and safety protocols is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the well-being of laboratory personnel and the

integrity of research.

Propyl 2-methylbutyrate, also known as propyl 2-methylbutanoate, is a flammable liquid and

vapor that can cause skin and serious eye irritation.[1] Inhalation may also lead to respiratory

irritation.[1] Adherence to proper personal protective equipment (PPE) protocols and handling

procedures is critical to mitigate these risks.

Physicochemical Properties and Safety Data
A clear understanding of the chemical's properties is the foundation of safe handling. The

following table summarizes key quantitative data for Propyl 2-methylbutyrate. It is important

to note that currently, there are no established occupational exposure limit values for this

substance.[1]
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Property Value Source

Molecular Formula C8H16O2 [1]

CAS Number 37064-20-3 [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 156°C [2]

Flash Point 33.33°C (92.00°F) TCC [3]

Specific Gravity 0.860 - 0.866 @ 25°C [2]

Refractive Index 1.400 - 1.405 @ 20°C [2]

Solubility
Soluble in alcohol; slightly

soluble in water.
[2]

Operational Plan for Safe Handling
A systematic approach to handling Propyl 2-methylbutyrate from acquisition to disposal is

crucial for laboratory safety.

Receiving and Storage
Upon receipt, inspect the container for any signs of damage or leakage.

Store the chemical in a tightly closed container in a dry, cool, and well-ventilated place.[1][4]

Keep the container away from heat, sparks, open flames, and other ignition sources.[4]

The storage area should be a designated flammables area.[5]

Personal Protective Equipment (PPE)
Before handling Propyl 2-methylbutyrate, all personnel must be equipped with the

appropriate PPE.

Eye Protection: Wear appropriate safety goggles with a face shield.[1] Eye protection should

be tested and approved under government standards such as NIOSH (US) or EN 166 (EU).
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[1]

Hand Protection: Chemically resistant nitrile rubber gloves with a minimum thickness of 0.3

mm are recommended.[1] Use proper glove removal techniques to avoid skin contact.[1]

Body Protection: Wear a long-sleeved shirt and long pants or a lab coat.[6] For larger

quantities or in situations with a higher risk of splashing, consider flame-retardant antistatic

protective clothing.

Footwear: Wear closed-toe shoes. In areas with a higher risk of spills, chemical-resistant

boots are advisable.[6]

Handling and Use
Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

vapors.[1]

Avoid contact with skin, eyes, and clothing.[1]

Take measures to prevent the buildup of electrostatic charge.[1] Use only non-sparking tools.

[4]

Ground and bond containers and receiving equipment.[4]

Disposal Plan
Dispose of Propyl 2-methylbutyrate and its containers as hazardous waste.[1]

Do not allow the product to enter drains.[1]

Waste material must be disposed of in accordance with national and local regulations.

Leave chemicals in their original containers and do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Emergency Procedures: Spill Response
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In the event of a spill, a swift and organized response is critical to minimize exposure and

environmental contamination.

Immediate Actions
Evacuate personnel from the immediate spill area.[1]

Ensure adequate ventilation.[1]

Remove all sources of ignition.[7]

Containment and Cleanup
Wear the appropriate personal protective equipment as outlined above.[1]

For small spills, soak up the material with an inert absorbent material such as sand or earth.

[1][7]

Collect the absorbed material and place it in a suitable, closed container for disposal as

hazardous waste.[1][7]

After the spill has been cleaned up, wash the area and ventilate it well.[1]

First Aid
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[7] Seek medical attention.[7]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[7] If skin

irritation persists, call a physician.[7] Remove contaminated clothing and wash it before

reuse.[1][7]

Inhalation: Move the person to fresh air.[7] If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[7] Get medical attention if symptoms occur.[7]

Ingestion: Clean the mouth with water and drink plenty of water afterward.[7] Do not induce

vomiting. Call a physician or poison control center immediately.
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Visualized Workflows
To further clarify the procedural steps, the following diagrams illustrate the standard operating

procedure for handling Propyl 2-methylbutyrate and the workflow for a chemical spill

response.
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Caption: Standard Operating Procedure for Propyl 2-methylbutyrate.
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Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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